Cas no 2228877-30-1 (methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate)

Methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate is a specialized pyrrole-containing ester with applications in organic synthesis and pharmaceutical research. Its structure combines a reactive amino group with a pyrrole moiety, making it a versatile intermediate for constructing heterocyclic compounds. The ester functionality enhances solubility in organic solvents, facilitating further derivatization. The presence of the 2,5-dimethyl-1H-pyrrol-3-yl group contributes to stability while allowing selective functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including potential drug candidates, due to its balanced reactivity and structural flexibility. Its well-defined purity and consistent performance make it a reliable choice for research and development purposes.
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate structure
2228877-30-1 structure
Product Name:methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
CAS No:2228877-30-1
MF:C11H18N2O2
MW:210.272822856903
CID:5939120
PubChem ID:165611751
Update Time:2025-06-09

methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
    • 2228877-30-1
    • EN300-1746544
    • Inchi: 1S/C11H18N2O2/c1-7-6-9(8(2)13-7)10(12)4-5-11(14)15-3/h6,10,13H,4-5,12H2,1-3H3
    • InChI Key: OAQFBAFYERRCAX-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC(C1C=C(C)NC=1C)N)=O

Computed Properties

  • Exact Mass: 210.136827821g/mol
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.1Ų

methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1746544-0.05g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
0.05g
$1188.0 2023-09-20
Enamine
EN300-1746544-0.1g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
0.1g
$1244.0 2023-09-20
Enamine
EN300-1746544-0.25g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
0.25g
$1300.0 2023-09-20
Enamine
EN300-1746544-0.5g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
0.5g
$1357.0 2023-09-20
Enamine
EN300-1746544-1.0g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
1g
$1414.0 2023-06-03
Enamine
EN300-1746544-2.5g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
2.5g
$2771.0 2023-09-20
Enamine
EN300-1746544-5.0g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
5g
$4102.0 2023-06-03
Enamine
EN300-1746544-10.0g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
10g
$6082.0 2023-06-03
Enamine
EN300-1746544-1g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
1g
$1414.0 2023-09-20
Enamine
EN300-1746544-5g
methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate
2228877-30-1
5g
$4102.0 2023-09-20

Additional information on methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate

Methyl 4-Amino-4-(2,5-Dimethyl-1H-pyrrol-3-yl)butanoate: An Overview of a Promising Compound (CAS No. 2228877-30-1)

Methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acid derivatives and is characterized by its distinctive molecular structure, which includes a methyl ester group, an amino group, and a substituted pyrrole ring. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for further investigation.

The chemical structure of methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is defined by its molecular formula C13H19NO3. The presence of the pyrrole ring, which is a five-membered heterocyclic aromatic ring containing one nitrogen atom, imparts significant stability and reactivity to the molecule. The amino group and the methyl ester group further enhance its chemical versatility, making it suitable for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes it a valuable candidate for further optimization and drug development.

Beyond its enzymatic inhibition properties, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate has also been investigated for its potential neuroprotective effects. Studies conducted on animal models have shown that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and inflammation pathways, which are known to play crucial roles in neurodegenerative disorders.

The synthetic accessibility of methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the condensation of a suitable pyrrole derivative with an amino acid ester, followed by selective functional group modifications to achieve the desired structure. These synthetic strategies not only facilitate the large-scale production of the compound but also allow for the introduction of structural variations to explore structure-activity relationships (SAR).

In addition to its potential therapeutic applications, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate has also been studied for its use as a building block in supramolecular chemistry. The presence of multiple functional groups provides opportunities for designing complex supramolecular assemblies with unique properties. For example, researchers have utilized this compound as a key component in the synthesis of self-assembling nanostructures with potential applications in drug delivery systems and materials science.

The safety profile of methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) is another important aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and eventual commercialization as a pharmaceutical product.

In conclusion, methyl 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)butanoate (CAS No. 2228877-30-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for advanced materials. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable asset in the scientific community.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd